Cas no 24279-15-0 (methyl 3-amino-2-hydroxy-4-methylbenzoate)

• Product Name: methyl 3-amino-2-hydroxy-4-methylbenzoate
• CAS No: 24279-15-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4642687
• PubChem ID: 75480826
• Update Time: 2025-10-29

methyl 3-amino-2-hydroxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-hydroxy-4-methyl-benzoic acid methyl ester
• Benzoic acid, 3-amino-2-hydroxy-4-methyl-, methyl ester
• methyl 3-amino-2-hydroxy-4-methylbenzoate

• Inchi： 1S/C9H11NO3/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4,11H,10H2,1-2H3
• InChI Key： FUOYKDSFORKBKB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C)C(N)=C1O

Additional information on methyl 3-amino-2-hydroxy-4-methylbenzoate

Methyl 3-Amino-2-Hydroxy-4-Methylbenzoate: A Comprehensive Overview

Methyl 3-amino-2-hydroxy-4-methylbenzoate, identified by the CAS registry number 24279-15-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as 3-amino-2-hydroxy-4-methylbenzoic acid methyl ester, has garnered attention due to its unique structural properties and potential for functionalization in advanced materials. Recent studies have highlighted its role in drug delivery systems, where its amino and hydroxyl groups provide sites for further chemical modifications, enabling the creation of bioactive molecules with enhanced solubility and targeting capabilities.

The synthesis of methyl 3-amino-2-hydroxy-4-methylbenzoate typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Researchers have optimized these processes to improve yield and purity, employing techniques such as Friedel-Crafts alkylation and subsequent esterification. The compound's structure, featuring a methyl group at the para position, an amino group at the meta position, and a hydroxyl group at the ortho position, confers it with unique electronic properties. These properties make it an ideal candidate for use in pharmaceutical intermediates and agrochemicals.

In the context of materials science, methyl 3-amino-2-hydroxy-4-methylbenzoate has been explored as a building block for polymeric materials with tailored functionalities. For instance, recent studies have demonstrated its ability to form self-healing polymers when incorporated into polymer networks via hydrogen bonding interactions. This innovation has significant implications for the development of sustainable materials with extended lifetimes and reduced environmental impact.

From a pharmacological perspective, the compound's amino and hydroxyl groups are pivotal in facilitating interactions with biological systems. Recent research has focused on its potential as a precursor for bioactive molecules targeting specific enzymes or receptors. For example, derivatives of this compound have shown promise in inhibiting certain kinases involved in cancer progression, highlighting its potential role in anti-cancer drug development.

In terms of environmental applications, methyl 3-amino-2-hydroxy-4-methylbenzoate has been investigated for its ability to act as a chelating agent in heavy metal remediation processes. Its functional groups enable it to form stable complexes with metal ions, making it a valuable component in water treatment technologies aimed at removing toxic contaminants from industrial effluents.

Looking ahead, ongoing research is exploring the use of this compound in bio-inspired materials and nanotechnology. Its structural versatility allows for integration into nanostructured systems where controlled drug release or catalytic activity can be achieved. Such advancements underscore the importance of understanding the fundamental properties of this compound while leveraging modern synthetic methodologies to unlock its full potential.

In conclusion, methyl 3-amino-2-hydroxy-4-methylbenzoate stands as a testament to the ingenuity of organic chemistry, offering a myriad of opportunities across diverse scientific disciplines. As research continues to uncover new applications and optimize existing ones, this compound will undoubtedly play an increasingly significant role in advancing both academic and industrial pursuits.